ethyl 1-[3-(phenylthio)propanoyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-phenylsulfanylpropanoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C17H23NO3S/c1-2-21-17(20)14-7-6-11-18(13-14)16(19)10-12-22-15-8-4-3-5-9-15/h3-5,8-9,14H,2,6-7,10-13H2,1H3
• InChI Key: UPNDGFHEFLWHOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CCSC2=CC=CC=C2
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

Ethyl 1-[3-(phenylthio)propanoyl]-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as SGT-151 and belongs to the class of synthetic cannabinoids.

Mechanism of Action

SGT-151 works by binding to the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes such as pain, appetite, and mood. This binding leads to the activation of these receptors, resulting in the modulation of these processes.
Biochemical and Physiological Effects: SGT-151 has been found to have various biochemical and physiological effects on the body. It has been shown to have analgesic, anti-inflammatory, and anti-tumor properties. It has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

SGT-151 has several advantages for use in lab experiments. It is highly selective for the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. However, its synthetic nature and potential toxicity limit its use in some experiments.

Future Directions

There are several future directions for research on SGT-151. One area of interest is its potential use in the treatment of cancer. It has been found to have anti-tumor properties, and further research could lead to the development of new cancer therapies. Another area of interest is the development of new synthetic cannabinoids with improved selectivity and safety profiles.
In conclusion, SGT-151 is a promising compound with potential applications in medical research. Its high affinity and selectivity for the CB1 and CB2 receptors make it a useful tool for studying the endocannabinoid system. Further research is needed to fully understand its biochemical and physiological effects, as well as its potential for use in the treatment of various medical conditions.

Scientific Research Applications

SGT-151 has been extensively studied for its potential use in medical research. It has been found to have high affinity and selectivity for the CB1 and CB2 receptors in the endocannabinoid system. This makes it a promising compound for the treatment of various medical conditions such as chronic pain, epilepsy, and cancer.